GQ-16

• Molecular Formula: C19H16BrNO3S
• Molecular Weight: 418.3 g/mol
• InChI: InChI=1S/C19H16BrNO3S/c1-12-3-5-13(6-4-12)11-21-18(22)17(25-19(21)23)10-14-9-15(20)7-8-16(14)24-2/h3-10H,11H2,1-2H3/b17-10-
• InChIKey: AMLZLORVKZAHOH-YVLHZVERSA-N

Standard full PPARγ agonists (rosiglitazone, pioglitazone) confound metabolic studies via weight gain and fluid retention. GQ-16 is a mechanistically-distinct partial agonist that decouples insulin sensitization from adipogenic side effects. - Ki = 160 nM at PPARγ LBD; weak helix 12 stabilization, strong β-sheet stabilization - Blocks Cdk5-mediated Ser-273 phosphorylation without adipogenesis - 20 mg/kg oral dosing recapitulates rosiglitazone efficacy without altering body weight or hematocrit in HFD obese mice - 98% HPLC purity, strict PPARγ selectivity (no α/δ/RXRα activity)

GQ-16: Weight-Neutral PPARγ Partial Agonist

(5Z)-5-(5-Bromo-2-methoxybenzylidene)-3-(4-methylbenzyl)-1,3-thiazolidine-2,4-dione, commonly designated GQ-16 (CAS 870554-67-9), is a thiazolidinedione-derived peroxisome proliferator-activated receptor gamma (PPARγ) ligand that functions as a selective partial agonist [1]. It exhibits a moderate binding affinity (Ki = 160 nM) for the PPARγ ligand-binding domain (LBD) and demonstrates no detectable activity toward PPARα, PPARδ, or RXRα, thereby ensuring target selectivity . A co-crystal structure (PDB ID: 3T03) confirms its occupancy within the PPARγ LBD at 2.1 Å resolution, revealing a binding mode distinct from full agonists such as rosiglitazone [2].

PPARγ partial agonist tool compound for metabolic pathway studies

Reported insulin sensitization efficacy without weight-gain confounding in diet-induced obesity models

Narrow transcriptional footprint and strict PPARγ selectivity support clean gene-regulation studies

• [1] Amato, A. A., Rajagopalan, S., Lin, J. Z., Carvalho, B. M., Figueira, A. C. M., Lu, J., Ayers, S. D., Mottin, M., Silveira, R. L., Souza, P. C., Mourão, R. H., Saad, M. J., Togashi, M., Simeoni, L. A., Abdalla, D. S., Skaf, M. S., Polikarpov, I., Lima, M. C., Galdino, S. L., Brennan, R. G., Baxter, J. D., Pitta, I. R., Webb, P., Phillips, K. J., & Neves, F. A. (2012). GQ-16, a novel peroxisome proliferator-activated receptor γ (PPARγ) ligand, promotes insulin sensitization without weight gain. Journal of Biological Chemistry, 287(33), 28169–28179. View Source
• [2] Protein Data Bank Japan. (2011). 3T03: Crystal structure of PPAR gamma ligand binding domain in complex with a novel partial agonist GQ-16. View Source

GQ-16 vs Full PPARγ Agonists in Metabolic Studies

Within the thiazolidinedione and broader PPARγ ligand class, full agonists (e.g., rosiglitazone, pioglitazone) and other partial agonists (e.g., INT131, MRL-24) exhibit markedly divergent transcriptional, adipogenic, and in vivo safety profiles [1]. GQ-16 distinguishes itself through a unique combination of binding mode, transcriptional repression signature, and in vivo outcomes—specifically, insulin sensitization efficacy comparable to rosiglitazone in diabetic mice but with complete absence of weight gain or edema induction [2]. These differential features arise from its distinct stabilization of the PPARγ β-sheet region and minimal stabilization of helix 12, which are not uniformly shared by other partial agonists [3]. Consequently, substitution of GQ-16 with an alternative PPARγ modulator without empirical validation would confound experimental interpretation and compromise translational relevance.

Full PPARγ agonists (rosiglitazone, pioglitazone) may produce weight gain and fluid retention that confound metabolic study endpoints.

Broad transcriptional activation by full agonists (>1100 genes) can obscure PPARγ-specific gene regulation; partial agonists show only ~90 genes modulated.

Off-target PPARα/δ activity at high concentrations in some full agonists may introduce non-PPARγ metabolic effects; GQ-16 shows no detectable PPARα/δ activation.

• [1] da Silva, F. M. C., dos Santos, J. C., Campos, J. L. O., Mafud, A. C., Polikarpov, I., Figueira, A. C. M., & Nascimento, A. S. (2013). Structure-based identification of novel PPAR gamma ligands. Bioorganic & Medicinal Chemistry Letters, 23(21), 5795–5802. View Source
• [2] Amato, A. A., Rajagopalan, S., Lin, J. Z., Carvalho, B. M., Figueira, A. C. M., Lu, J., Ayers, S. D., Mottin, M., Silveira, R. L., Souza, P. C., Mourão, R. H., Saad, M. J., Togashi, M., Simeoni, L. A., Abdalla, D. S., Skaf, M. S., Polikarpov, I., Lima, M. C., Galdino, S. L., Brennan, R. G., Baxter, J. D., Pitta, I. R., Webb, P., Phillips, K. J., & Neves, F. A. (2012). GQ-16, a novel peroxisome proliferator-activated receptor γ (PPARγ) ligand, promotes insulin sensitization without weight gain. Journal of Biological Chemistry, 287(33), 28169–28179. View Source
• [3] Amato, A. A., Rajagopalan, S., Lin, J. Z., Carvalho, B. M., Figueira, A. C. M., Lu, J., Ayers, S. D., Mottin, M., Silveira, R. L., Souza, P. C., Mourão, R. H., Saad, M. J., Togashi, M., Simeoni, L. A., Abdalla, D. S., Skaf, M. S., Polikarpov, I., Lima, M. C., Galdino, S. L., Brennan, R. G., Baxter, J. D., Pitta, I. R., Webb, P., Phillips, K. J., & Neves, F. A. (2012). GQ-16, a novel peroxisome proliferator-activated receptor γ (PPARγ) ligand, promotes insulin sensitization without weight gain. Journal of Biological Chemistry, 287(33), 28169–28179. View Source

GQ-16 Evidence vs PPARγ Modulators

Partial PPARγ Transactivation and Reduced Adipogenesis

GQ-16 binds to the PPARγ ligand-binding domain (LBD) with a moderate dissociation constant (Ki) of 160 nM, as determined by competition binding assay . In contrast, the full agonist rosiglitazone exhibits a higher affinity (Ki approximately 40 nM) [1], while the non-thiazolidinedione partial agonist INT131 (AMG131) demonstrates a Ki of ~10 nM . Notably, GQ-16 displays no detectable agonist activity toward PPARα, PPARδ, or RXRα at concentrations up to 10 μM, confirming high receptor subtype selectivity . This selectivity profile is quantitatively comparable to INT131 but diverges from rosiglitazone, which retains weak PPARα activation.

PPARγ transactivation

Direct comparison

8.57-fold induction

34.5% of rosiglitazone maximal transactivation; supports reduced adipogenic signaling context

U-937 reporter assay, 10 µM; rosiglitazone: 24.8-fold

Evidence Dimension	PPARγ LBD binding affinity (Ki)
Target Compound Data	Ki = 160 nM
Comparator Or Baseline	Rosiglitazone (Ki ≈ 40 nM); INT131 (Ki ≈ 10 nM)
Quantified Difference	GQ-16 affinity is 4-fold lower than rosiglitazone and 16-fold lower than INT131
Conditions	In vitro competition binding assay using recombinant PPARγ LBD

Why This Matters

The moderate binding affinity and strict receptor selectivity of GQ-16 reduce off-target nuclear receptor activation, a key advantage for studies requiring clean PPARγ-specific modulation without confounding PPARα or PPARδ effects.

• [1] Lehmann, J. M., Moore, L. B., Smith-Oliver, T. A., Wilkison, W. O., Willson, T. M., & Kliewer, S. A. (1995). An antidiabetic thiazolidinedione is a high affinity ligand for peroxisome proliferator-activated receptor γ (PPARγ). Journal of Biological Chemistry, 270(22), 12953–12956. View Source

Weight-Neutral Insulin Sensitization

In a U-937 cell-based reporter gene assay, GQ-16 (10 μM) induced a maximum 8.57-fold increase in PPARγ-mediated transactivation, whereas rosiglitazone at the same concentration elicited a 24.8-fold induction . This represents a 65% reduction in transcriptional efficacy relative to the full agonist. Molecular dynamics simulations and hydrogen/deuterium exchange studies attribute this partial agonism to GQ-16's weak ability to stabilize helix 12 in its active conformation, a structural feature that distinguishes it from full agonists [1].

Weight-neutral insulin sensitization

Direct comparison

Body weight change comparable to vehicle

Supports insulin-sensitizing endpoint without weight-gain confounding

HFD Swiss mice, 20 mg/kg/d oral, 10-14 d; rosiglitazone caused significant weight gain (P

Transcriptional selectivity

Direct comparison

89 genes modulated

92% fewer genes than rosiglitazone (1156); supports narrow transcriptional footprint for pathway studies

3T3-L1 adipocyte microarray

Proteinuria reduction

Direct comparison

81% of PAN-value

Supports nephrotic syndrome model endpoint context; pioglitazone 64%

PAN-induced nephrotic rats; also restored glomerular Nrf2

PPARγ selectivity

Cross-study comparable

Ki 160 nM

No detectable PPARα, PPARδ, or RXRα activity up to 10 µM; supports clean PPARγ pathway isolation

Nuclear receptor transactivation panel

Thermogenic browning in WAT

Direct comparison

Ucp-1, Cidea, Prdm16 upregulation

Supports adipose browning endpoint context; rosiglitazone did not produce comparable induction

HFD mice, 40 mg/kg/d, 14 d; reduced epididymal fat mass

Evidence Dimension	PPARγ transcriptional transactivation (fold induction)
Target Compound Data	8.57-fold induction at 10 μM
Comparator Or Baseline	Rosiglitazone (24.8-fold induction at 10 μM)
Quantified Difference	GQ-16 induces 65% lower maximal transactivation than rosiglitazone
Conditions	U-937 cell-based reporter assay, 10 μM compound concentration

Why This Matters

Reduced maximal transactivation directly correlates with diminished adipogenic potential, enabling metabolic efficacy without the side effects of full PPARγ activation.

• [1] Amato, A. A., Rajagopalan, S., Lin, J. Z., Carvalho, B. M., Figueira, A. C. M., Lu, J., Ayers, S. D., Mottin, M., Silveira, R. L., Souza, P. C., Mourão, R. H., Saad, M. J., Togashi, M., Simeoni, L. A., Abdalla, D. S., Skaf, M. S., Polikarpov, I., Lima, M. C., Galdino, S. L., Brennan, R. G., Baxter, J. D., Pitta, I. R., Webb, P., Phillips, K. J., & Neves, F. A. (2012). GQ-16, a novel peroxisome proliferator-activated receptor γ (PPARγ) ligand, promotes insulin sensitization without weight gain. Journal of Biological Chemistry, 287(33), 28169–28179. View Source

Transcriptional Selectivity vs Rosiglitazone

Microarray analysis of mature 3T3-L1 adipocytes revealed that rosiglitazone significantly alters the expression of 1,156 genes, whereas GQ-16 modifies only 89 genes [1]. This 13-fold reduction in global transcriptional perturbation reflects GQ-16's constrained genomic footprint. Notably, GQ-16 exerts disproportionately strong repression on a subset of PPARγ-repressed genes, a pattern also observed with MRL-24 and SR1664 partial agonists [1]. Quantitative RT-PCR validation confirmed that GQ-16 induces significantly lower mRNA levels of adipogenic markers (e.g., Fabp4, Adipoq) compared to rosiglitazone.

Transcriptional selectivity

Direct comparison

89 genes modulated

92% fewer genes than rosiglitazone (1156); supports narrow transcriptional footprint for pathway studies

3T3-L1 adipocyte microarray

Evidence Dimension	Number of differentially expressed genes in 3T3-L1 adipocytes
Target Compound Data	89 genes altered
Comparator Or Baseline	Rosiglitazone (1,156 genes altered)
Quantified Difference	GQ-16 alters 92% fewer genes than rosiglitazone
Conditions	Mature 3T3-L1 adipocytes; microarray analysis (fold change ≥1.5, p<0.05)

Why This Matters

A restricted gene expression profile minimizes off-target transcriptional effects, providing a cleaner tool for dissecting PPARγ-dependent pathways without the confounding adipogenic program induced by full agonists.

• [1] Milton, F. A., Lacerda, M. G., Sinoti, S. B. P., Mesquita, P. G., Prakasan, D., Coelho, M. S., de Lima, C. L., Martini, A. G., Pazzine, G. T., de Fátima Borin, M., Amato, A. A., & Neves, F. A. (2015). PPARγ partial agonist GQ-16 strongly represses a subset of genes in 3T3-L1 adipocytes. Biochemical and Biophysical Research Communications, 464(3), 718–723. View Source

Proteinuria Reduction vs Pioglitazone

In a high-fat diet-induced obese and diabetic mouse model, GQ-16 administered at 20 mg/kg/day (oral gavage) achieved insulin sensitization efficacy comparable to rosiglitazone at 4 mg/kg/day, as measured by improved glucose tolerance and insulin signaling [1]. Critically, GQ-16 did not induce weight gain, hyperphagia, or edema, whereas rosiglitazone-treated animals exhibited significant weight gain [1]. In a separate 14-day study in obese mice, GQ-16 (40 mg/kg/day) reduced high-fat diet-induced weight gain despite increasing energy intake, accompanied by reduced epididymal fat mass [2].

Proteinuria reduction

Direct comparison

81% of PAN-value

Supports nephrotic syndrome model endpoint context; pioglitazone 64%

PAN-induced nephrotic rats; also restored glomerular Nrf2

Evidence Dimension	Insulin sensitization efficacy and body weight change in obese/diabetic mice
Target Compound Data	20 mg/kg/day GQ-16: insulin sensitization comparable to rosiglitazone; no weight gain; 40 mg/kg/day reduced weight gain
Comparator Or Baseline	Rosiglitazone (4 mg/kg/day): comparable insulin sensitization but significant weight gain
Quantified Difference	GQ-16 achieves equivalent metabolic efficacy without inducing weight gain, edema, or hyperphagia
Conditions	High-fat diet-induced obese and diabetic mice; 14- to 28-day oral gavage treatment

Why This Matters

Dissociation of insulin sensitization from weight gain is a critical differentiator for preclinical metabolic studies where confounding effects of body weight changes must be avoided.

• [1] Amato, A. A., Rajagopalan, S., Lin, J. Z., Carvalho, B. M., Figueira, A. C. M., Lu, J., Ayers, S. D., Mottin, M., Silveira, R. L., Souza, P. C., Mourão, R. H., Saad, M. J., Togashi, M., Simeoni, L. A., Abdalla, D. S., Skaf, M. S., Polikarpov, I., Lima, M. C., Galdino, S. L., Brennan, R. G., Baxter, J. D., Pitta, I. R., Webb, P., Phillips, K. J., & Neves, F. A. (2012). GQ-16, a novel peroxisome proliferator-activated receptor γ (PPARγ) ligand, promotes insulin sensitization without weight gain. Journal of Biological Chemistry, 287(33), 28169–28179. View Source
• [2] Coelho, M. S., de Lima, C. L., Royer, C., Silva, J. B., Oliveira, F. C. B., Christ, C. G., Pereira, S. A., Báo, S. N., Lima, M. C. A., Pitta, I. R., Pitta, M. G. R., Galdino, S. L., Amato, A. A., & Neves, F. A. (2016). GQ-16, a TZD-derived partial PPARγ agonist, induces the expression of thermogenesis-related genes in brown fat and visceral white fat and decreases visceral adiposity in obese and hyperglycemic mice. PLoS ONE, 11(5), e0154310. View Source

PPARγ Selectivity vs Full Agonists

GQ-16 effectively inhibits cyclin-dependent kinase 5 (Cdk5)-mediated phosphorylation of PPARγ at Ser273, a post-translational modification linked to insulin resistance and metabolic dysfunction [1]. Hydrogen/deuterium exchange mass spectrometry (HDX-MS) demonstrates that GQ-16 strongly stabilizes the β-sheet region of the PPARγ LBD, which contains Ser273, thereby reducing Cdk5 substrate accessibility [2]. This β-sheet stabilization is a hallmark of dissociation between insulin sensitization and adipogenesis, shared by MRL-24 and SR1664, but not by full agonists like rosiglitazone [2].

PPARγ selectivity

Cross-study comparable

Ki 160 nM

No detectable PPARα, PPARδ, or RXRα activity up to 10 µM; supports clean PPARγ pathway isolation

Nuclear receptor transactivation panel

Evidence Dimension	Cdk5-mediated PPARγ Ser273 phosphorylation inhibition and β-sheet stabilization
Target Compound Data	Effective inhibitor of Cdk5-mediated Ser273 phosphorylation; strongly stabilizes PPARγ β-sheet (HDX-MS)
Comparator Or Baseline	Full agonists (rosiglitazone): minimal β-sheet stabilization; partial agonists (MRL-24, SR1664): similar β-sheet stabilization
Quantified Difference	Not quantified; qualitative class-level distinction based on HDX-MS deuterium uptake profiles
Conditions	In vitro kinase assay with recombinant Cdk5/p25 and PPARγ LBD; HDX-MS analysis of PPARγ LBD

Why This Matters

β-sheet stabilization and Ser273 phosphorylation inhibition represent a mechanistically validated strategy for achieving insulin sensitization without adipogenesis, distinguishing GQ-16 from full agonists for applications requiring this dissociation.

• [1] Amato, A. A., Rajagopalan, S., Lin, J. Z., Carvalho, B. M., Figueira, A. C. M., Lu, J., Ayers, S. D., Mottin, M., Silveira, R. L., Souza, P. C., Mourão, R. H., Saad, M. J., Togashi, M., Simeoni, L. A., Abdalla, D. S., Skaf, M. S., Polikarpov, I., Lima, M. C., Galdino, S. L., Brennan, R. G., Baxter, J. D., Pitta, I. R., Webb, P., Phillips, K. J., & Neves, F. A. (2012). GQ-16, a novel peroxisome proliferator-activated receptor γ (PPARγ) ligand, promotes insulin sensitization without weight gain. Journal of Biological Chemistry, 287(33), 28169–28179. View Source
• [2] Amato, A. A., Rajagopalan, S., Lin, J. Z., Carvalho, B. M., Figueira, A. C. M., Lu, J., Ayers, S. D., Mottin, M., Silveira, R. L., Souza, P. C., Mourão, R. H., Saad, M. J., Togashi, M., Simeoni, L. A., Abdalla, D. S., Skaf, M. S., Polikarpov, I., Lima, M. C., Galdino, S. L., Brennan, R. G., Baxter, J. D., Pitta, I. R., Webb, P., Phillips, K. J., & Neves, F. A. (2012). GQ-16, a novel peroxisome proliferator-activated receptor γ (PPARγ) ligand, promotes insulin sensitization without weight gain. Journal of Biological Chemistry, 287(33), 28169–28179. View Source

Thermogenic Browning in White Adipose Tissue

In obese and hyperglycemic mice treated for 14 days, GQ-16 (40 mg/kg/day) significantly increased expression of thermogenesis-related genes—including Ucp-1, Cidea, Prdm16, Cd40, and Tmem26—in both interscapular brown adipose tissue (BAT) and epididymal white adipose tissue (WAT) [1]. This was accompanied by increased UCP-1 protein expression (immunohistochemistry) and reduced epididymal fat mass. In contrast, rosiglitazone (4 mg/kg/day) did not significantly increase BAT activity or WAT browning markers under the same conditions [1]. Liver triglyceride content was also reduced by GQ-16 treatment.

Thermogenic browning in WAT

Direct comparison

Ucp-1, Cidea, Prdm16 upregulation

Supports adipose browning endpoint context; rosiglitazone did not produce comparable induction

HFD mice, 40 mg/kg/d, 14 d; reduced epididymal fat mass

Evidence Dimension	Induction of thermogenesis-related gene expression in adipose tissues
Target Compound Data	Increased Ucp-1, Cidea, Prdm16, Cd40, Tmem26 mRNA in BAT and WAT; increased UCP-1 protein; reduced epididymal fat mass and liver triglycerides
Comparator Or Baseline	Rosiglitazone (no significant increase in BAT activity or WAT browning markers)
Quantified Difference	Not quantified; statistically significant differences in gene expression fold changes (p<0.05) reported
Conditions	High-fat diet-induced obese male Swiss mice; 14-day treatment; RT-qPCR and immunohistochemistry

Why This Matters

GQ-16 uniquely promotes adipose tissue browning and thermogenic gene programs, providing a distinct mechanism for reducing adiposity that is absent with full PPARγ agonists, thus positioning GQ-16 as a superior tool for obesity and energy expenditure research.

• [1] Coelho, M. S., de Lima, C. L., Royer, C., Silva, J. B., Oliveira, F. C. B., Christ, C. G., Pereira, S. A., Báo, S. N., Lima, M. C. A., Pitta, I. R., Pitta, M. G. R., Galdino, S. L., Amato, A. A., & Neves, F. A. (2016). GQ-16, a TZD-derived partial PPARγ agonist, induces the expression of thermogenesis-related genes in brown fat and visceral white fat and decreases visceral adiposity in obese and hyperglycemic mice. PLoS ONE, 11(5), e0154310. View Source

GQ-16 Research Application Scenarios

Weight-Neutral Insulin Sensitization for Diabetes

Employ GQ-16 in in vivo metabolic studies to achieve robust insulin sensitization (e.g., improved glucose tolerance and insulin signaling) in diet-induced obese or diabetic mouse models without inducing weight gain, hyperphagia, or edema [1]. This application leverages the evidence that GQ-16 at 20–40 mg/kg/day (oral gavage) provides efficacy comparable to rosiglitazone but with a clean side-effect profile, enabling unambiguous interpretation of PPARγ-mediated metabolic improvements independent of body weight changes [2].

Nephrotic Syndrome and Glomerular Disease Models

Use GQ-16 as a molecular probe in 3T3-L1 adipocytes or other PPARγ-expressing cell models to study gene-selective partial agonism and transcriptional repression [1]. The compound's restricted genomic footprint (89 genes altered vs. 1,156 by rosiglitazone) and its disproportionately strong repression of specific PPARγ-repressed genes make it an ideal tool for mapping PPARγ-dependent gene regulatory networks without the global transcriptional activation induced by full agonists [2].

Adipose Tissue Browning for Obesity Research

Administer GQ-16 to obese mouse models to induce expression of thermogenesis-related genes (Ucp-1, Cidea, Prdm16, Cd40, Tmem26) in brown and white adipose tissues, while simultaneously reducing visceral adiposity and liver triglyceride content [1]. This application exploits GQ-16's unique capacity among PPARγ modulators to promote adipose tissue browning, positioning it as a valuable tool for studies on energy expenditure, beige adipocyte recruitment, and obesity therapeutics [2].

PPARγ Gene Regulation and Selectivity Studies

Utilize GQ-16 in co-crystallization or hydrogen/deuterium exchange mass spectrometry experiments to investigate the structural basis of β-sheet stabilization and inhibition of Cdk5-mediated Ser273 phosphorylation [1]. The solved crystal structure (PDB ID: 3T03) and HDX-MS data provide a foundation for structure-based drug design efforts aimed at developing next-generation PPARγ modulators with dissociated metabolic profiles [2].

Application

Selection Property

Validation Focus

Insulin sensitization research (diet-induced obesity models)

Insulin sensitization without weight-gain confounding

Body weight, glucose tolerance, and food intake endpoints

Nephrotic syndrome model research

Proteinuria reduction and glomerular protection profile

Proteinuria, glomerular Nrf2, and coagulation endpoints

Adipose tissue browning research

Thermogenic gene induction in white adipose tissue

Ucp-1/Cidea/Prdm16 expression and fat mass reduction

PPARγ gene regulation studies

Narrow transcriptional footprint and PPARγ selectivity

Gene expression microarray and PPAR subtype transactivation assays

• [1] Amato, A. A., Rajagopalan, S., Lin, J. Z., Carvalho, B. M., Figueira, A. C. M., Lu, J., Ayers, S. D., Mottin, M., Silveira, R. L., Souza, P. C., Mourão, R. H., Saad, M. J., Togashi, M., Simeoni, L. A., Abdalla, D. S., Skaf, M. S., Polikarpov, I., Lima, M. C., Galdino, S. L., Brennan, R. G., Baxter, J. D., Pitta, I. R., Webb, P., Phillips, K. J., & Neves, F. A. (2012). GQ-16, a novel peroxisome proliferator-activated receptor γ (PPARγ) ligand, promotes insulin sensitization without weight gain. Journal of Biological Chemistry, 287(33), 28169–28179. View Source
• [2] Coelho, M. S., de Lima, C. L., Royer, C., Silva, J. B., Oliveira, F. C. B., Christ, C. G., Pereira, S. A., Báo, S. N., Lima, M. C. A., Pitta, I. R., Pitta, M. G. R., Galdino, S. L., Amato, A. A., & Neves, F. A. (2016). GQ-16, a TZD-derived partial PPARγ agonist, induces the expression of thermogenesis-related genes in brown fat and visceral white fat and decreases visceral adiposity in obese and hyperglycemic mice. PLoS ONE, 11(5), e0154310. View Source